Benzonitrile, 2-(3-methoxyphenoxy)-5-nitro-

• CAS No.: 82673-96-9
• Molecular Formula: C14H10N2O4
• Molecular Weight: 270.24 g/mol
• IUPAC Name: 2-(3-methoxyphenoxy)-5-nitrobenzonitrile
• InChI: InChI=1S/C14H10N2O4/c1-19-12-3-2-4-13(8-12)20-14-6-5-11(16(17)18)7-10(14)9-15/h2-8H,1H3
• InChI Key: AGCPOYBCAIEKMA-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC=C1)OC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Description

Benzonitrile, 2-(3-methoxyphenoxy)-5-nitro- is a useful research compound. Its molecular formula is C14H10N2O4 and its molecular weight is 270.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 250 ml single-neck flask equipped with a magnetic stirrer and a reflux condenser fitted with a nitrogen bubbler were placed 9.13 g (0.050 moles) of 2-chloro-5-nitrobenzonitrile, 6.39 g (0.0515 moles) of 3-methoxyphenol, 7.10 g (0.0515 moles) of anhydrous potassium carbonate (K2CO3) and 75 ml of acetonitrile. The mixture was heated to reflux and held there for 3 hrs. The reaction mixture was cooled to room temperature and diluted with 150 ml of water. The product separated as a solid. The solid was filtered off, washed thoroughly with water, and air-dried. The air-dried solid was recrystallized from approximately 200 ml of absolute ethanol to give 7.15 g (53% yield) of purified 2-(3-methoxyphenoxy)-5-nitrobenzonitrile, mp 102°-103.5° C.